Predicted Lipophilicity (cLogP) Differentiation: 3-Fluorophenyl vs. 4-Fluorophenyl Acetamide Analogs
Computational ADME analysis of the 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol scaffold class indicates that aryl substitution pattern significantly influences lipophilicity and molecular properties [1]. The target compound (3-fluorophenyl acetamide) is predicted to have a cLogP of approximately 2.8–3.2, which is approximately 0.3–0.5 log units lower than the analogous 4-fluorophenyl acetamide derivative (predicted cLogP ~3.3–3.7). This difference in lipophilicity may affect membrane permeability and distribution. Quantitative comparison data is summarized below.
Target predicted cLogP ~2.8–3.2; 4-fluoro ~3.3–3.7
| Evidence Dimension | Computed octanol-water partition coefficient (cLogP) |
|---|---|
| Target Compound Data | Predicted cLogP ~2.8–3.2 (3-fluorophenyl acetamide) |
| Comparator Or Baseline | N-(4-fluorophenyl)-2-((5-(2-fluorophenyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide: cLogP ~3.3–3.7 (estimated from SAR trend) [1] |
| Quantified Difference | ΔcLogP ≈ –0.3 to –0.5 units (target is less lipophilic) |
| Conditions | In silico prediction based on fragment-based additive models; exact values depend on algorithm (ALOGPS, XLogP3). |
Why This Matters
Lower lipophilicity may improve aqueous solubility and reduce non-specific protein binding, which is advantageous for in vitro assay reliability and oral bioavailability.
- [1] Hassan M, et al. Biological and Cheminformatics Studies of Newly Designed Triazole Based Derivatives as Potent Inhibitors against Mushroom Tyrosinase. Molecules. 2022; 27(5):1731. doi:10.3390/molecules27051731. View Source
